![molecular formula C13H19NO2 B1465729 [2-(Cyclopentyloxy)-4-methoxyphenyl]methanamine CAS No. 1247532-89-3](/img/structure/B1465729.png)
[2-(Cyclopentyloxy)-4-methoxyphenyl]methanamine
Overview
Description
“[2-(Cyclopentyloxy)-4-methoxyphenyl]methanamine” is an organic compound with the chemical formula C13H19NO2 and a molecular weight of 221.3 . It appears as a liquid and is stored at a temperature of 4 °C .
Molecular Structure Analysis
The IUPAC name for this compound is (2-cyclopentyloxy-4-methoxyphenyl)methanamine . Its InChI is InChI=1S/C13H19NO2/c1-15-12-7-6-10(9-14)13(8-12)16-11-4-2-3-5-11/h6-8,11H,2-5,9,14H2,1H3 and its SMILES representation is COC1=CC(=C(C=C1)CN)OC2CCCC2 .Physical And Chemical Properties Analysis
“[2-(Cyclopentyloxy)-4-methoxyphenyl]methanamine” is a liquid at room temperature . It has a molecular weight of 221.3 and its chemical formula is C13H19NO2 .Scientific Research Applications
Pharmaceutical Research
This compound is utilized in pharmaceutical testing as a high-quality reference standard to ensure the accuracy of analytical results . Its precise structure and properties make it an ideal candidate for developing new therapeutic agents.
Environmental Science
It may be used in environmental science to study the degradation of similar organic compounds in ecosystems, helping to understand the environmental impact and breakdown processes of chemical pollutants.
Each application leverages the unique chemical structure of [2-(Cyclopentyloxy)-4-methoxyphenyl]methanamine, demonstrating the compound’s versatility and importance in scientific research. The information provided is based on the current understanding and availability of data regarding this compound .
Safety and Hazards
properties
IUPAC Name |
(2-cyclopentyloxy-4-methoxyphenyl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO2/c1-15-12-7-6-10(9-14)13(8-12)16-11-4-2-3-5-11/h6-8,11H,2-5,9,14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MKELBHHNHHGOFB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)CN)OC2CCCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[2-(Cyclopentyloxy)-4-methoxyphenyl]methanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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